Cas no 2172494-31-2 (1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172494-31-2
• MF: C₇H₇F₂N₃O
• MW: 187.146787881851
• CID: 6461554
• PubChem ID: 165601781
• Update Time: 2025-05-20

1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172494-31-2
• EN300-1594712

• Inchi： 1S/C7H7F2N3O/c8-7(9)6-5(3-13)10-11-12(6)4-1-2-4/h3-4,7H,1-2H2
• InChI Key： FQCDVYKEUGUAND-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=NN1C1CC1)F

Computed Properties

• Exact Mass: 187.05571818g/mol
• Monoisotopic Mass: 187.05571818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172494-31-2)

1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2172494-31-2, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their versatile biological activities. The presence of both cyclopropyl and difluoromethyl substituents in its molecular structure imparts unique chemical properties that make it a promising candidate for further research and development in drug discovery.

The molecular framework of 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde consists of a triazole ring system functionalized with a carbaldehyde group at the 4-position. This specific arrangement of atoms and functional groups contributes to its reactivity and potential applications in synthetic chemistry. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making this compound an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The triazole scaffold has been extensively studied due to its ability to interact with various biological targets. For instance, triazole derivatives have shown promise in the treatment of fungal infections, antiviral applications, and even as anticancer agents. The incorporation of the cyclopropyl group into the triazole core further modulates the pharmacokinetic properties of the compound, potentially leading to better oral bioavailability and target specificity.

The carbaldehyde functionality at the 4-position of the triazole ring serves as a versatile handle for further chemical modifications. This allows chemists to explore diverse structural analogs by introducing additional substituents or by undergoing functional group transformations. Such modifications are crucial for optimizing pharmacological properties and tailoring the compound for specific therapeutic applications. For example, the aldehyde group can be used to form Schiff bases or undergo condensation reactions to generate more complex molecules with enhanced biological activity.

One of the most compelling aspects of 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde is its potential in medicinal chemistry innovation. Researchers have leveraged this compound as a building block for synthesizing novel molecules with targeted biological effects. The combination of the cyclopropyl and difluoromethyl groups provides a unique chemical profile that distinguishes it from other triazole derivatives. This specificity has led to several investigations into its pharmacological potential across different disease areas.

Recent studies have highlighted the importance of fluorinated compounds in drug development due to their ability to improve pharmacokinetic profiles. The difluoromethyl group, in particular, has been shown to enhance binding affinity and metabolic stability in various drug candidates. When integrated into a triazole framework like that of 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde, these properties are further amplified, making it an intriguing candidate for further exploration.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the complex molecular architecture of this compound.

From a computational chemistry perspective, 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde has been subjected to detailed molecular modeling studies to predict its interactions with biological targets. These studies have provided valuable insights into its binding mode and potential mechanisms of action. By understanding these interactions at a molecular level, researchers can design more effective derivatives with enhanced therapeutic potential.

The pharmaceutical industry has shown considerable interest in exploring new derivatives of this compound due to their potential therapeutic applications. Preclinical studies have begun to uncover promising results regarding its efficacy against various pathogens and diseases. While more research is needed to fully elucidate its clinical potential, these early findings suggest that 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde could play a significant role in future drug development strategies.

In conclusion, 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172494-31-2) represents a fascinating compound with diverse applications in pharmaceutical chemistry and medicinal biology. Its unique structural features make it a valuable scaffold for designing novel bioactive molecules with improved pharmacological properties. As research continues to uncover new therapeutic possibilities, this compound is poised to make significant contributions to drug discovery efforts worldwide.